Cas no 2138114-26-6 (3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide)

3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide is a versatile organic compound characterized by its unique 1H-imidazole moiety. This compound offers excellent stability, high purity, and versatile reactivity, making it suitable for various chemical transformations. Its functional groups provide opportunities for conjugation and cross-linking, suitable for applications in organic synthesis and materials science.
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide structure
2138114-26-6 structure
Product Name:3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
CAS No:2138114-26-6
MF:C11H20N4O
MW:224.302701950073
CID:6585458
PubChem ID:165495235
Update Time:2025-10-17

3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
    • 2138114-26-6
    • EN300-1140613
    • Inchi: 1S/C11H20N4O/c1-5-13-11(4,10(12)16)7-15-6-8(2)14-9(15)3/h6,13H,5,7H2,1-4H3,(H2,12,16)
    • InChI Key: YNZRZBYTWPDSRI-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(CN1C=C(C)N=C1C)NCC)N

Computed Properties

  • Exact Mass: 224.16371127g/mol
  • Monoisotopic Mass: 224.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 72.9Ų

3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1140613-1.0g
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
2138114-26-6
1g
$0.0 2023-06-09
Enamine
EN300-1140613-0.05g
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
2138114-26-6 95%
0.05g
$948.0 2023-10-26
Enamine
EN300-1140613-0.1g
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
2138114-26-6 95%
0.1g
$993.0 2023-10-26
Enamine
EN300-1140613-0.25g
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
2138114-26-6 95%
0.25g
$1038.0 2023-10-26
Enamine
EN300-1140613-0.5g
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
2138114-26-6 95%
0.5g
$1084.0 2023-10-26
Enamine
EN300-1140613-1g
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
2138114-26-6 95%
1g
$1129.0 2023-10-26
Enamine
EN300-1140613-2.5g
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
2138114-26-6 95%
2.5g
$2211.0 2023-10-26
Enamine
EN300-1140613-5g
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
2138114-26-6 95%
5g
$3273.0 2023-10-26
Enamine
EN300-1140613-10g
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
2138114-26-6 95%
10g
$4852.0 2023-10-26

Additional information on 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide

Introduction to 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide (CAS No. 2138114-26-6)

3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide (CAS No. 2138114-26-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide is composed of a 2,4-dimethylimidazole ring and an ethylamino group attached to a propanamide backbone. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for drug development. The imidazole ring is known for its ability to form hydrogen bonds and coordinate with metal ions, which can enhance the compound's binding affinity to various biological targets.

Recent studies have focused on the pharmacological properties of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Preclinical studies have shown that 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide can protect neurons from oxidative stress and reduce apoptosis in neuronal cells. This property makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide has also been extensively studied. Research indicates that it has favorable oral bioavailability and a moderate half-life, which are crucial factors for its potential use as an orally administered drug. Additionally, the compound exhibits low toxicity in animal models, further supporting its safety profile for clinical development.

In terms of chemical synthesis, several methods have been developed to produce 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide. One common approach involves the reaction of 3-bromo-N,N-diethylnicotinamide with 1H-imidazole under specific conditions to form the desired product. These synthetic routes are being optimized to improve yield and reduce production costs, making the compound more accessible for large-scale manufacturing.

The structural versatility of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide allows for further modifications to enhance its therapeutic properties. For instance, substituting different functional groups on the imidazole ring or the ethylamino group can lead to derivatives with improved potency or selectivity. This flexibility opens up new avenues for drug discovery and development.

In conclusion, 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide (CAS No. 2138114-26-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.